Cas no 51703-65-2 (1-Heptyn-3-ol, (3R)-)
1-Heptyn-3-ol, (3R)- structure
Product Name:1-Heptyn-3-ol, (3R)-
CAS No:51703-65-2
MF:C7H12O
MW:112.169582366943
CID:361620
PubChem ID:7167846
Update Time:2025-04-19
1-Heptyn-3-ol, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptyn-3-ol, (3R)-
- SCHEMBL6137557
- 3-Hydroxy-1-heptyne, (3R)-
- 51703-65-2
- 1-Heptyn-3-ol, (+)-
- R)-(+)-1-heptyn-3-ol
- 7FWQ9W2YZC
- UNII-7FWQ9W2YZC
-
- Inchi： 1S/C7H12O/c1-3-5-6-7(8)4-2/h2,7-8H,3,5-6H2,1H3/t7-/m0/s1
- InChI Key： SHSFXAVQBIEYMK-ZETCQYMHSA-N
- SMILES： O[C@@H](C#C)CCCC
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 87.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Heptyn-3-ol, (3R)- Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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